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Compound of Interest

Compound Name: 1,3,3-Trimethylcyclohexene

Cat. No.: B3343063

Essential Safety and Handling Guide for 1,3,3-
Trimethylcyclohexene

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,3,3-Trimethylcyclohexene in a laboratory setting. It is intended
for researchers, scientists, and drug development professionals to foster a culture of safety and
ensure proper chemical management.

Chemical Identifier:

Name 1,3,3-Trimethylcyclohexene
Synonyms Cyclohexene, 1,3,3-trimethyl-
CAS Number 503-47-9[1]

Molecular Formula CoH16[1]

Molecular Weight 124.22 g/mol [1]

Hazard Identification and GHS Classification

1,3,3-Trimethylcyclohexene is a hazardous chemical that requires careful handling to prevent
exposure and ensure a safe laboratory environment.
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GHS Pictograms:

laalt text

Signal Word: Warning[1]

Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]

Note: While not explicitly classified in the search results, as a low molecular weight
cycloalkene, it should be treated as a flammable liquid.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling 1,3,3-Trimethylcyclohexene to
minimize exposure and protect against potential hazards.

PPE Category Recommended Equipment

Chemical safety goggles are mandatory. A face
Eye and Face Protection shield should be worn in situations with a high

risk of splashing.[2]

An appropriate lab coat must be worn.
) ] Chemical-resistant gloves (e.g., nitrile) are
Skin Protection ) )
required.[2] Protective boots may be necessary

depending on the scale of the operation.[2]

A vapor respirator should be used, especially
Respiratory Protection when handling the chemical outside of a fume

hood or in poorly ventilated areas.[2]

Operational Plan for Safe Handling
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A systematic approach to handling 1,3,3-Trimethylcyclohexene is essential to maintain a safe
and controlled experimental environment.

1. Preparation:

e Ensure that a safety shower and eye wash station are readily accessible.

o Work within a certified chemical fume hood to minimize inhalation exposure.

o Assemble all necessary equipment and reagents before starting the procedure.
o Confirm that all containers are properly labeled and in good condition.

2. Handling:

o Keep the container tightly closed when not in use.[2]

» Avoid contact with skin, eyes, and clothing.[2]

o Keep away from heat, sparks, open flames, and other ignition sources.[2]
» Use non-sparking tools to prevent ignition.

e Ground all equipment to prevent static discharge.

3. Spill Management:

 In case of a spill, immediately evacuate the area.

» Remove all sources of ignition.

e Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[2]
e Collect the absorbed material into a sealed, labeled container for proper disposal.[2]

o Ventilate the area and clean the spill site once the material has been removed.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure to 1,3,3-
Trimethylcyclohexene.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ) )
lenses if present and easy to do. Continue
rinsing. Seek medical attention if irritation

persists.[2]

Take off immediately all contaminated clothing.

Rinse the affected skin area with plenty of water
Skin Contact and soap.[2] If skin irritation occurs, seek

medical attention. Wash contaminated clothing

before reuse.

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[2] If
Inhalation the victim is not breathing, provide artificial

respiration. Seek medical attention if you feel

unwell.[2]

Do NOT induce vomiting. Rinse the mouth with
Ingestion water. Seek immediate medical advice and

show the safety data sheet or label.[2]

Disposal Plan

Proper disposal of 1,3,3-Trimethylcyclohexene and its contaminated waste is imperative to
prevent environmental contamination and comply with regulations.

1. Waste ldentification and Segregation:

Classify waste containing 1,3,3-Trimethylcyclohexene as hazardous waste.
Segregate this waste from other laboratory waste streams.

2. Containerization:

Collect waste in a designated, properly labeled, and sealed container that is compatible with
the chemical.
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3. Disposal Procedure:

e It may be possible to dissolve the material in a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber.

 All disposal practices must be in accordance with federal, state, and local regulations.[3]
Consult with your institution's environmental health and safety (EHS) department for specific
guidance.

Experimental Workflow Diagram

The following diagram illustrates the standard operating procedure for the safe handling of
1,3,3-Trimethylcyclohexene.
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Caption: Workflow for the safe handling of 1,3,3-Trimethylcyclohexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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